6-nitro-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1,3-benzothiazole

• IUPAC Name: 2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C19H18N4O3S2/c24-18(22-10-8-21(9-11-22)14-4-2-1-3-5-14)13-27-19-20-16-7-6-15(23(25)26)12-17(16)28-19/h1-7,12H,8-11,13H2
• InChI Key: UMAMMKQLNJCCOE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CSC3=NC4=C(S3)C=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C19H18N4O3S2
• Molecular Weight: 414.5 g/mol

Description

6-nitro-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1,3-benzothiazole, also known as NPB, is a synthetic compound that has been widely studied for its potential applications in scientific research. NPB is a benzothiazole derivative that has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 6-nitro-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1,3-benzothiazole is not fully understood, but it is thought to involve the modulation of various signaling pathways in the body. 6-nitro-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1,3-benzothiazole has been shown to activate the Nrf2-ARE pathway, which plays a key role in regulating cellular responses to oxidative stress. It has also been found to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
6-nitro-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1,3-benzothiazole has been found to have a range of biochemical and physiological effects. It has been shown to have antioxidant properties, which may help to protect against oxidative damage in the body. 6-nitro-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1,3-benzothiazole has also been found to have anti-inflammatory properties, which may help to reduce inflammation and pain. Additionally, 6-nitro-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1,3-benzothiazole has been shown to have anti-tumor properties, making it a potential candidate for the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-nitro-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1,3-benzothiazole for lab experiments is its versatility. It has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. Additionally, 6-nitro-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1,3-benzothiazole is relatively easy to synthesize, which makes it accessible to researchers who may not have access to more complex compounds.
One limitation of 6-nitro-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1,3-benzothiazole is that its mechanism of action is not fully understood. This makes it difficult to design experiments that specifically target its effects. Additionally, 6-nitro-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1,3-benzothiazole has not been extensively studied in humans, so its safety and efficacy in humans is not well established.

Future Directions

There are several potential future directions for research on 6-nitro-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1,3-benzothiazole. One area of interest is the development of 6-nitro-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1,3-benzothiazole-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, 6-nitro-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1,3-benzothiazole may have potential applications in the treatment of cancer, so further research in this area may be warranted. Finally, more research is needed to fully understand the mechanism of action of 6-nitro-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1,3-benzothiazole and its effects on various signaling pathways in the body.

Scientific Research Applications

6-nitro-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1,3-benzothiazole has been studied extensively for its potential applications in scientific research. It has been found to have a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-tumor properties. 6-nitro-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}-1,3-benzothiazole has also been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.